Cas no 630125-82-5 (Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)-)
630125-82-5 structure
Product Name:Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)-
CAS No:630125-82-5
MF:C13H17F3N2
MW:258.282693624496
CID:1646486
PubChem ID:58659460
Update Time:2025-04-21
Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)-
- 3-trifluoromethyl-4-(piperidin-1-ylmethyl)-phenylamine
- SCHEMBL3166705
- AKOS019686174
- 630125-82-5
- DB-331461
- 3-trifluormethyl-4-(piperidin-1-ylmethyl)-phenylamine
- A1-63779
- 4-(piperidin-1-ylmethyl)-3-(trifluoromethyl)aniline
-
- Inchi: 1S/C13H17F3N2/c14-13(15,16)12-8-11(17)5-4-10(12)9-18-6-2-1-3-7-18/h4-5,8H,1-3,6-7,9,17H2
- InChI Key: JVTZNZGYUKUIIH-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1CN1CCCCC1)N)(F)F
Computed Properties
- Exact Mass: 258.13451
- Monoisotopic Mass: 258.13438304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.26
Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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